Cas no 69955-42-6 (L-Eflornithine monohydrochloride)

• Product Name: L-Eflornithine monohydrochloride
• CAS No: 69955-42-6
• MF: C₆H₁₅ClF₂N₂O₃
• MW: 236.644707918167
• CID: 391085
• Update Time: 2025-10-25

L-Eflornithine monohydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Ornithine, 2-(difluoromethyl)-, monohydrochloride
• M3O9BB413G
• Eflornithine hydrochloride, (S)-
• FJPAMFNRCFEGSD-QYCVXMPOSA-N
• alpha-difluoromethyl ornithine hydrochloride monohydrate
• (+)-alpha-difluoromethylornithine monohydrochloride monohydrate
• L-Eflornithine monohydrochloride

• Inchi： 1S/C6H12F2N2O2.ClH.H2O/c7-4(8)6(10,5(11)12)2-1-3-9;;/h4H,1-3,9-10H2,(H,11,12);1H;1H2/t6-;;/m1../s1
• InChI Key： FJPAMFNRCFEGSD-QYCVXMPOSA-N
• SMILES： Cl.FC([C@@](C(=O)O)(CCCN)N)F.O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Topological Polar Surface Area: 90.3

L-Eflornithine monohydrochloride Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Eflornithine monohydrochloride

Comprehensive Overview of L-Eflornithine Monohydrochloride (CAS No. 69955-42-6): Properties, Applications, and Research Insights

L-Eflornithine monohydrochloride (CAS No. 69955-42-6) is a clinically significant compound with a well-established role in dermatology and antiparasitic therapy. As a derivative of ornithine, this irreversible ornithine decarboxylase (ODC) inhibitor has garnered attention for its ability to modulate polyamine biosynthesis, a critical pathway in cellular proliferation. The compound is often referenced under synonyms such as DFMO hydrochloride or alpha-difluoromethylornithine HCl, reflecting its chemical structure and functional attributes.

In recent years, the demand for L-Eflornithine HCl has surged due to its dual applications: as a topical cream for hirsutism treatment (excessive facial hair growth) and as an investigational agent in tropical disease research, particularly against Trypanosoma brucei. Its mechanism—depleting intracellular polyamines—has also sparked interest in cancer adjuvant therapy, aligning with the growing focus on repurposed drugs in oncology. Users frequently search for "eflornithine side effects," "eflornithine vs. laser hair removal," and "ODC inhibitors in dermatology," highlighting its relevance in both clinical and consumer contexts.

Chemically, L-Eflornithine monohydrochloride is characterized by its white crystalline powder form, high water solubility, and stability under controlled pH conditions. Its molecular formula (C₆H₁₂F₂N₂O₂·HCl) and weight (218.6 g/mol) are critical for pharmaceutical formulation. Analytical techniques like HPLC purity testing and mass spectrometry are routinely employed to ensure compliance with pharmacopeial standards (e.g., USP, EP). Researchers often inquire about "L-Eflornithine synthesis" or "CAS 69955-42-6 suppliers," underscoring the need for reliable synthesis protocols and high-purity sources.

The compound's pharmacokinetic profile reveals low oral bioavailability but excellent topical absorption, explaining its formulation as a 13.9% cream (marketed as Vaniqa®). Studies on "eflornithine half-life" and "drug interactions" emphasize its short plasma elimination time (~4 hours) and minimal cytochrome P450 involvement, reducing risks of systemic interactions. This safety profile makes it suitable for long-term use in cosmetic dermatology, a trending topic among aesthetic practitioners.

Emerging research explores L-Eflornithine's potential in neuroprotection and anti-aging, leveraging its polyamine-modulating effects to target oxidative stress pathways. Such applications resonate with the rising popularity of "cosmeceuticals" and "precision skincare." Additionally, its role in combination therapies (e.g., with antimonial drugs for leishmaniasis) addresses global health challenges, frequently searched under terms like "eflornithine for parasitic infections."

From an industrial perspective, CAS No. 69955-42-6 is manufactured under GMP conditions, with stringent controls on residual solvents and heavy metals. Regulatory filings (e.g., FDA DMFs) and patent landscapes (expired in most jurisdictions) are key considerations for generic developers. The compound's inclusion in the WHO Model List of Essential Medicines further validates its therapeutic importance.

In conclusion, L-Eflornithine monohydrochloride exemplifies the convergence of dermatological innovation and translational research. Its multifaceted applications—from managing androgen-dependent conditions to addressing neglected diseases—position it as a compound of enduring scientific and commercial interest. Ongoing studies on "eflornithine mechanism of action" and "new formulations" promise to expand its utility, making it a staple in both clinical and research settings.